Cas no 1092352-74-3 (2,4-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid)

• Product Name: 2,4-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid
• CAS No: 1092352-74-3
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 4571006
• Update Time: 2025-11-01

2,4-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid
• 2H-1,4-Benzoxazine-6-carboxylic acid, 3,4-dihydro-2,4-dimethyl-3-oxo-

• Inchi： 1S/C11H11NO4/c1-6-10(13)12(2)8-5-7(11(14)15)3-4-9(8)16-6/h3-6H,1-2H3,(H,14,15)
• InChI Key： LUJIBMNZMWTEDM-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(O)=O)C=C2N(C)C(=O)C1C

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 507.1±50.0 °C at 760 mmHg
• Flash Point: 260.5±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2,4-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,4-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid

2,4-Dimethyl-3-Oxo-3,4-Dihydro-2H-1,4-Benzoxazine-6-Carboxylic Acid: A Comprehensive Overview

2,4-Dimethyl-3-Oxo-3,4-Dihydro-2H-1,4-Benzoxazine-6-Carboxylic Acid, also known by its CAS number 1092352-74-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds with a six-membered ring containing one oxygen and one nitrogen atom. The structure of this compound is characterized by a benzene ring fused with a dihydrobenzoxazine moiety, along with a carboxylic acid group at the 6-position and methyl groups at the 2 and 4 positions.

The synthesis of 2,4-Dimethyl-3-Oxo-3,4-Dihydro-2H-1,4-Benzoxazine-6-Carboxylic Acid involves a series of well-defined chemical reactions. Typically, the starting material is subjected to oxidation or reduction processes to introduce or modify functional groups. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis pathway.

The physical properties of this compound are crucial for its application in various fields. It has a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in pharmaceutical formulations where controlled release or targeted delivery is desired.

Recent research has focused on the pharmacological activity of 2,4-Dimethyl-3-Oxo-3,4-Dihydro-2H-1,4-Benzoxazine-6-Carboxylic Acid. In vitro studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, this compound has shown promise as an antioxidant, scavenging free radicals and protecting cells from oxidative stress. These findings underscore its potential application in the development of new therapeutic agents for conditions such as arthritis and neurodegenerative diseases.

The bioavailability and metabolic profile of this compound are critical factors influencing its therapeutic potential. Studies using animal models have revealed that it exhibits moderate oral bioavailability with a half-life of approximately 8 hours. Metabolism occurs primarily in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that retain some pharmacological activity.

In conclusion, 2,4-Dimethyl-3-Oxo-3,4-Dihydro-2H-1,4-Benzoxazine-6-Carboxylic Acid (CAS No: 1092352743) is a versatile compound with promising applications in drug discovery and development. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover its full potential, this compound may play a pivotal role in advancing treatments for various diseases.